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Compound of Interest

Compound Name: AV-105

Cat. No.: B605694

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the dosage, administration, and
imaging protocols for Florbetapir F-18 injection (AMYViD®), a radioactive diagnostic agent for
Positron Emission Tomography (PET) imaging of the brain. The information is intended to guide
researchers and clinicians in the safe and effective use of this agent for the estimation of (3-
amyloid neuritic plaque density in adult patients with cognitive impairment being evaluated for
Alzheimer's Disease (AD) and other causes of cognitive decline.

Dosage and Handling

Proper handling and precise dosage are critical for patient safety and imaging quality.
Adherence to the following guidelines is mandatory.

Table 1: Recommended Dosage and Administration of Florbetapir-F18
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Parameter Value

Recommended Dose 370 MBq (10 mC)[1][2][3][4]
Maximum Mass Dose 50 pg[2][4][5][6]

Administration Route Intravenous bolus injection[2][3][4][5]
Total Injection Volume < 10 mL[2][3][4]1[5]

Post-injection Flush 0.9% sterile sodium chloride[3][4][5]

Radiation Safety: Florbetapir-F18 is a radioactive drug and should be handled with appropriate
safety measures to minimize radiation exposure to both patients and healthcare professionals.
[2] Use waterproof gloves and effective shielding, including syringe shields, when handling the

product.[2]

Radiation Dosimetry

The estimated absorbed radiation doses to various organs from a 370 MBq (10 mCi) injection
of Florbetapir-F18 are summarized below. The gallbladder wall receives the highest radiation
dose.[5][7][8]

Table 2: Estimated Absorbed Radiation Dose per 370 MBq (10 mCi) of Florbetapir-F18

Organ Mean Absorbed Dose Total Dose for 370 MBq
(uSviMBq) (mSv)

Gallbladder wall 143.0 + 80.20[7][8] 52.91

Upper Large Intestine Wall 74.50 £ 34.20[7][8] 27.57

Small Intestine 65.50 + 29.60[7][8] 24.24

Liver 64.40 + 22.10[7][8] 23.83

Urinary Bladder Wall 27.10 £ 11.70[7][8] 10.03

Effective Dose 18.60 + 4.26[7][8] 6.88[7][8]
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Experimental Protocols
Patient Preparation Protocol

A quiet and comfortable environment should be ensured for the patient before and during the

uptake phase.

Patient Preparation Workflow
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Patient Preparation Workflow

Florbetapir-F18 Administration Protocol

Strict aseptic technique must be followed during the preparation and administration of the

radiopharmaceutical.
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« Inspect the Vial: Visually inspect the Florbetapir-F18 solution for particulate matter and
discoloration prior to administration. Do not use if the solution is not clear and colorless.[3][4]

o Withdraw the Dose: Using a shielded syringe, aseptically withdraw 370 MBq (10 mCi) of
Florbetapir-F18 in a total volume of 10 mL or less.[3][4]

o Assay the Dose: Measure the dose in a suitable dose calibrator before administration.[3]

o Administer the Dose: Inject the dose as a single intravenous bolus through a short
intravenous catheter (approximately 1.5 inches or less) to minimize adsorption of the drug to
the catheter.[2][5][6]

» Saline Flush: Immediately follow the injection with an intravenous flush of 0.9% sterile
sodium chloride to ensure the full dose is delivered.[3][4][5]

PET Imaging Acquisition Protocol

Accurate timing of the PET scan is crucial for optimal image quality and interpretation.
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PET Imaging Acquisition Workflow
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PET Imaging Acquisition Workflow

Image Reconstruction: Image reconstruction should include attenuation correction. The
resulting transaxial pixel sizes should be between 2 and 3 mm.[2]

Image Interpretation

A negative Amyvid scan indicates sparse to no neuritic plaques and is inconsistent with a
neuropathological diagnosis of AD at the time of image acquisition.[1] A positive Amyvid scan
indicates moderate to frequent amyloid neuritic plaques; however, this finding can also be
present in patients with other neurologic conditions and in older individuals with normal
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cognition.[1] Therefore, a positive scan does not establish a diagnosis of AD or other cognitive
disorders.[1] Clinical information should not be used during the initial interpretation of Amyvid
images to avoid potential bias.

Adverse Reactions

The most common adverse reactions reported in clinical trials include headache,
musculoskeletal pain, fatigue, and nausea.[1][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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